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Compound of Interest

(4-Benzylmorpholin-2-
Compound Name:
yl)methanamine

Cat. No.: B027174

(4-Benzylmorpholin-2-yl)methanamine: A
Technical Guide for Researchers

CAS Number: 110859-47-7
This technical guide provides an in-depth overview of (4-Benzylmorpholin-2-
yl)methanamine, a versatile building block for researchers, scientists, and drug development

professionals. This document outlines its chemical properties, supplier information, a detailed
experimental protocol for a closely related analog, and its relevance in medicinal chemistry.

Core Compound Data
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Property Value Reference

CAS Number 110859-47-7 [1]

(4-Benzyl-1,4-oxazinan-2-
IUPAC Name ) [1]
yl)methylamine

Molecular Formula C12H18N20 [1]
Molecular Weight 206.289 g/mol [1]
, NCC1CN(CC2=CC=CC=C2)C
Canonical SMILES [1]

Cco1
CKZVBXBEDDAEFE-
InChliKey [1]

UHFFFAOYNA-N

Supplier Information

A variety of chemical suppliers offer (4-Benzylmorpholin-2-yl)methanamine. The following
table summarizes some of the available suppliers. Purity and available quantities should be
confirmed with the respective supplier.

Supplier Purity Notes

BLD Pharm >95% Available for online orders.

Offered as a biochemical for
Santa Cruz Biotechnology >95%
research.

Chem-Impex International =296% Described as an orange liquid.

Synthesis and Experimental Protocols

While a specific, detailed synthesis protocol for (4-Benzylmorpholin-2-yl)methanamine is not
readily available in the public domain, a method for a closely related analog, 2-aminomethyl-4-
(4-fluorobenzyl)morpholine, has been described. This protocol can be adapted for the synthesis
of the target compound by using the appropriate starting materials.

Synthesis of 2-Aminomethyl-4-(4-fluorobenzyl)morpholine[2]
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This synthesis involves the hydrolysis of an acetyl-protected amine precursor.
Materials:

o 2-acetylaminomethyl-4-(4-fluorobenzyl)morpholine

e 10% Hydrochloric acid

e Agueous sodium hydroxide solution

e Chloroform

e Water

o Saturated aqueous sodium chloride solution

e Magnesium sulfate

Procedure:

e A solution of 2-acetylaminomethyl-4-(4-fluorobenzyl)morpholine (3.0 g) in 10% hydrochloric
acid (50 ml) is refluxed with stirring for 4 hours.

e The reaction mixture is then cooled and the pH is adjusted to 11 with an aqueous sodium
hydroxide solution.

e The aqueous layer is extracted with chloroform.

e The combined organic layers are washed successively with water and a saturated aqueous
sodium chloride solution.

e The organic layer is dried over magnesium sulfate.
e The solvent is removed under reduced pressure to yield the final product as an oil.
Adaptation for (4-Benzylmorpholin-2-yl)methanamine:

To synthesize (4-Benzylmorpholin-2-yl)methanamine, the starting material would be 2-
acetylaminomethyl-4-benzylmorpholine. The subsequent hydrolysis steps would remain the
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same. The synthesis of the acetyl-protected precursor can be achieved through various
established methods for the N-alkylation and amidation of morpholine derivatives.

Applications in Medicinal Chemistry and Drug
Discovery

Morpholine and its derivatives are recognized as privileged structures in medicinal chemistry
due to their favorable physicochemical properties and their presence in numerous approved
drugs.[3] The benzylmorpholine scaffold, in particular, is a key component in compounds
targeting the central nervous system.

(4-Benzylmorpholin-2-yl)methanamine serves as a valuable building block for the synthesis
of more complex molecules, particularly in the development of norepinephrine reuptake
inhibitors (NRIs). The antidepressant Reboxetine and its analogs feature a related 2-substituted
morpholine core, highlighting the importance of this structural motif for potent and selective NRI
activity.[4][5] The primary amine group of the title compound provides a reactive handle for
further chemical modifications, allowing for the creation of diverse chemical libraries for
structure-activity relationship (SAR) studies.

Logical Workflow for Synthesis

The following diagram illustrates a logical workflow for the synthesis of (4-Benzylmorpholin-2-
yl)methanamine based on the adapted protocol.
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Click to download full resolution via product page

Synthetic Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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